7-Nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-indole

Specification

• CAS No.: 1313760-70-1
• Molecular Formula: C14H17BN2O4
• Molecular Weight: 288.11 g/mol
• IUPAC Name: 7-nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
• Standard InChI: InChI=1S/C14H17BN2O4/c1-13(2)14(3,4)21-15(20-13)10-8-16-12-9(10)6-5-7-11(12)17(18)19/h5-8,16H,1-4H3
• Standard InChI Key: SKSVWXBXCBBLAE-UHFFFAOYSA-N
• SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CNC3=C2C=CC=C3[N+](=O)[O-]
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CNC3=C2C=CC=C3[N+](=O)[O-]

Introduction

The compound 7-Nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole is a complex organic molecule that incorporates a nitro group and a boronic acid pinacol ester moiety. This compound is not explicitly detailed in the provided search results, but its structure and potential applications can be inferred from related compounds. Boronic acid pinacol esters are commonly used in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions, which facilitate the formation of carbon-carbon bonds.

Synthesis and Applications

• Synthesis: The synthesis of such compounds typically involves the reaction of an indole derivative with a boronic acid pinacol ester precursor. The nitro group can be introduced through nitration reactions.

• Applications: These compounds are valuable in organic synthesis for creating complex molecules, including pharmaceuticals and materials. The nitro group can be reduced to an amine, providing a site for further functionalization.

Safety and Handling

• Hazard Information: Boronic acid pinacol esters generally require handling in an inert atmosphere and storage at low temperatures. They can cause skin irritation and eye damage.

• Precautionary Statements: Handling should follow guidelines such as P261, P273, and P305+P351+P338 to minimize exposure and ensure safe disposal.

Related Compounds

Compound Name	CAS Number	Molecular Formula	Molecular Weight
2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole	476004-81-6	C14H18BNO2	243.11 g/mol
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole	269410-24-4	C14H18BNO2	243.11 g/mol
3-Nitro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol	1356963-11-5	C12H16BNO5	265.07 g/mol

Research Findings